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Compound of Interest

Compound Name:
5-Chloropyrazine-2,3-dicarboxylic

acid

CAS No.: 159853-92-6

Cat. No.: B3106651

Get Quote

Chloropyrazine dicarboxylic acids and their derivatives represent a class of heterocyclic

compounds of significant interest in the fields of pharmaceutical and agrochemical research.

The pyrazine ring is a key structural motif in various bioactive molecules, and the presence of

both carboxylic acid and chlorine substituents provides versatile handles for synthetic

modification. These compounds serve as crucial building blocks for novel therapeutics,

including anti-inflammatory, anti-cancer, and antimicrobial agents.[1] Their utility in synthesizing

pyrazine carboxamides, for instance, has been explored for developing new anti-tuberculosis

agents.[2]

Given their reactive nature and importance as intermediates, a thorough understanding of their

chemical safety profile is paramount for any researcher or drug development professional. This

guide moves beyond a standard Safety Data Sheet (SDS) to provide a deeper, scientifically-

grounded understanding of the hazards associated with these compounds and the rationale

behind the prescribed safety protocols. By synthesizing data from multiple sources, this

document aims to empower researchers to work safely and effectively.
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Chemical Identity and Physicochemical Properties
To understand the safety requirements for a class of chemicals, it is essential to first

characterize its key members. The properties of the parent compound, Pyrazine-2,3-

dicarboxylic acid, are included for a comparative baseline.

Compound

Name

CAS

Number

Molecular

Formula

Molecular

Weight (

g/mol )

Physical

Form

Melting Point

(°C)

5-

Chloropyrazin

e-2-

carboxylic

acid

36070-80-1 C₅H₃ClN₂O₂ 158.54

White to light

yellow

powder/cryst

al

149 (dec.) or

153 (dec.)[3]

[4]

6-

Chloropyrazin

e-2-

carboxylic

acid

23688-89-3 C₅H₃ClN₂O₂ 158.54 Solid 142

Pyrazine-2,3-

dicarboxylic

acid

89-01-0 C₆H₄N₂O₄ 168.11 Solid 184

Data synthesized from sources[3][4][5][6].

The presence of carboxylic acid groups suggests that these compounds are acidic and can

react with bases. Their solid form at room temperature indicates that the primary exposure risk

during handling will be through the inhalation of dust or direct skin/eye contact with the powder.

Hazard Identification and Toxicological Profile
The primary hazards associated with chloropyrazine dicarboxylic acids are irritation to the skin,

eyes, and respiratory system. This is a logical consequence of their chemical structure: as

acidic, chlorinated organic compounds, they can readily react with biological tissues upon

contact.
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GHS Hazard Classification:

Based on available safety data, these compounds are consistently classified under the Globally

Harmonized System (GHS) as follows:

Hazard Class Hazard Category
GHS Hazard

Statement

Commonly Affected

Compounds

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.

5-Chloropyrazine-2-

carboxylic acid, 6-

Chloropyrazine-2-

carboxylic acid,

Pyrazine-2,3-

dicarboxylic acid[4][7]

[8]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation.

5-Chloropyrazine-2-

carboxylic acid, 6-

Chloropyrazine-2-

carboxylic acid,

Pyrazine-2,3-

dicarboxylic acid[4][7]

[8]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation.

5-Chloropyrazine-2-

carboxylic acid, 6-

Chloropyrazine-2-

carboxylic acid,

Pyrazine-2,3-

dicarboxylic acid[4][7]

[8]

Toxicological Insights:

Inhalation: Inhaling dust from these compounds can irritate the respiratory tract.[4] While not

classified as acutely toxic via inhalation, good hygiene practice dictates that exposure should

be minimized.[7]
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Skin Contact: Direct contact is likely to cause skin irritation.[9] Some related compounds may

also cause allergic skin reactions (sensitization) in susceptible individuals.[7]

Eye Contact: As with many acidic powders, contact with the eyes can cause serious irritation

and potential damage.[7][9]

Ingestion: These materials are generally not classified as harmful by ingestion based on

available data.[7] However, ingestion should always be avoided.

Core Safety Protocols: Handling and Storage
A proactive approach to safety, grounded in the known hazards, is essential. The following

protocols are designed as a self-validating system to minimize exposure.

Engineering Controls: The First Line of Defense
The primary engineering control for handling powdered chemicals is a certified chemical fume

hood. This is non-negotiable. A fume hood ensures that any generated dust is contained and

exhausted away from the operator's breathing zone, directly mitigating the respiratory irritation

hazard (H335).[10][11]

Additionally, eyewash stations and safety showers must be readily accessible and located

close to the workstation.[9][12] This proximity is critical to enabling the immediate first aid

response required to mitigate serious eye or skin irritation.

Personal Protective Equipment (PPE): A Necessary
Barrier
The selection of PPE is directly dictated by the identified hazards.

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA 29 CFR 1910.133 or European Standard EN166.[9][12] This is mandatory to prevent

contact with the powder, which can cause serious eye irritation (H319).

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[4][9] Gloves

should be inspected before use and changed immediately if contamination is suspected. This

measure directly prevents skin irritation (H315).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH66404MD&productDescription=6-CHLROPYRAZINE-2-CARBXY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR21608_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21608_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH66404MD&productDescription=6-CHLROPYRAZINE-2-CARBXY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR21608_msds.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F500420.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F456507.pdf
https://www.fishersci.com/store/msds?partNumber=AAH66404MD&productDescription=6-CHLROPYRAZINE-2-CARBXY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10108&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66404MD&productDescription=6-CHLROPYRAZINE-2-CARBXY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10108&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr2406262353-5-chloropyrazine-2-carboxylic-acid.html
https://www.fishersci.com/store/msds?partNumber=AAH66404MD&productDescription=6-CHLROPYRAZINE-2-CARBXY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3106651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: When engineering controls are not sufficient or during spill cleanup

where dust generation is likely, a NIOSH/MSHA or European Standard EN 149 approved

respirator should be used.[7][9]

Safe Handling and Hygiene Practices
Avoid all personal contact, including the inhalation of dust.[7]

Minimize dust generation and accumulation during handling.[13]

Wash hands and any exposed skin thoroughly after handling, especially before eating,

drinking, or smoking.[4][9]

Keep containers tightly closed when not in use.[4][10]

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents and strong acids.[4][9][12]

Emergency Procedures and First Aid
Immediate and correct first aid is critical to minimizing harm following an accidental exposure.

Step-by-Step First Aid Protocols
Inhalation:

Immediately move the affected person to fresh air.[9][10]

If breathing is difficult or symptoms occur, seek medical attention.[9][14]

Skin Contact:

Immediately remove all contaminated clothing.[14][15]

Flush the affected skin with plenty of soap and water for at least 15 minutes.[9][15]

If skin irritation persists or a rash develops, seek medical advice.[7][14]

Eye Contact:
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Immediately flush the eyes with copious amounts of running water for at least 15 minutes,

holding the eyelids open to ensure complete irrigation.[7][9][16]

Remove contact lenses if present and easy to do so. Continue rinsing.[4][7]

Seek immediate medical attention.[7][9]

Ingestion:

Rinse the mouth with water.[14][17]

Immediately give a glass of water to drink.[7]

Do NOT induce vomiting unless instructed to do so by medical personnel or a Poison

Control Center.[15][16]

Seek medical advice if you feel unwell.[10][14]

Emergency Response Workflow
The following diagram outlines the logical flow for responding to an exposure event.
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Exposure Event Immediate Actions
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Caption: Workflow for responding to personal exposure.

Spill and Waste Disposal Management
Accidental spills must be handled promptly and safely to prevent secondary exposure.

Spill Cleanup Protocol
Evacuate and Ventilate: Evacuate non-essential personnel from the area. Ensure the area is

well-ventilated, preferably within a fume hood.[18]

Wear Full PPE: At a minimum, wear a lab coat, chemical safety goggles, and gloves. For

large spills, respiratory protection is required.[7]

Containment: Prevent the spill from spreading or entering drains.[14]
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Cleanup:

For Dry Spills: Use dry cleanup procedures to avoid generating dust.[7] Carefully sweep

up, shovel, or vacuum the material. Place the collected material into a clean, dry, properly

labeled, and sealable container for disposal.[7][9]

Decontamination: Wash the spill area down with large amounts of water.[7]

Waste: Dispose of the collected waste and contaminated cleaning materials as hazardous

waste according to local, state, and federal regulations.[4][14]

Spill Management Decision Tree
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Caption: Decision tree for managing a chemical spill.
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Fire-Fighting Measures
While these compounds are not considered significant fire risks, their containers may burn.[7]

Suitable Extinguishing Media: There are no restrictions on the type of extinguisher. Use

media suitable for the surrounding fire, such as dry powder, foam, water spray, or carbon

dioxide.[7][14]

Specific Hazards: Combustion may produce corrosive and toxic fumes, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride (HCl)

gas.[7][12]

Firefighter Protection: In the event of a fire, firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear.[7][12]

Conclusion
Chloropyrazine dicarboxylic acids are valuable research tools, but their inherent properties as

acidic, chlorinated organic compounds demand rigorous adherence to safety protocols. The

primary risks of skin, eye, and respiratory irritation can be effectively managed through the

consistent use of engineering controls like fume hoods, appropriate personal protective

equipment, and diligent hygiene practices. Understanding the "why" behind these safety

measures—their direct link to the chemical's properties and GHS classifications—is key to

fostering a strong safety culture in the laboratory. By implementing the comprehensive

protocols outlined in this guide, researchers can confidently and safely advance their work in

drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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